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For Researchers, Scientists, and Drug Development Professionals

Introduction

The Fas receptor (FasR), also known as CD95 or APO-1, is a transmembrane protein that
plays a pivotal role in initiating the extrinsic pathway of apoptosis, or programmed cell death.[1]
Upon binding its cognate ligand, FasL, the receptor trimerizes, leading to the formation of the
Death-Inducing Signaling Complex (DISC) and the activation of a caspase cascade that
culminates in cellular demise.

This process is tightly regulated. A key negative regulator is the Fas-associated phosphatase-1
(FAP-1), a protein tyrosine phosphatase that binds to the C-terminal tripeptide motif (Ser-Leu-
Val) of the Fas receptor.[2][3] This interaction can sequester the Fas receptor, preventing its
surface expression, or otherwise inhibit the formation of a functional DISC, thereby rendering
cells resistant to Fas-mediated apoptosis.[1][4]

The Fas C-Terminal Tripeptide (Ac-Ser-Leu-Val-OH) is a synthetic peptide that competitively
inhibits the Fas/FAP-1 interaction.[1][2] By blocking the anti-apoptotic action of FAP-1, this
tripeptide can restore or enhance sensitivity to Fas-mediated cell death, making it an invaluable
tool for apoptosis research and the development of novel cancer therapeutics.[1][5] These
notes provide detailed protocols for the reconstitution, handling, and application of the
lyophilized Fas C-Terminal Tripeptide.
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Product Information and Properties

Proper handling and storage are critical for maintaining the stability and activity of the peptide.
The key characteristics are summarized below.

Property Description

Sequence Ac-Ser-Leu-Val-OH
Molecular Weight 359.42 g/mol [1][6]

CAS Number 189109-90-8[1][6]
Appearance White to off-white solid[1]

Insoluble in water. Soluble in DMSO (=35.9

Solubilit
Y mg/mL) and Ethanol (=10.04 mg/mL).[1]

Store desiccated at -20°C for up to 36 months.

Storage (Lyophilized) [1][6]

Aliguot and store at -20°C. Use within one
Storage (Solution) month to avoid degradation. Avoid repeated

freeze-thaw cycles.[1][6]

Signaling Pathways

The following diagrams illustrate the Fas signaling pathway and the mechanism of action for
the Fas C-Terminal Tripeptide.
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Diagram 1: The Fas-mediated apoptotic signaling pathway.
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Start:
Lyophilized Peptide Vial

1. Equilibrate vial and
solvent to room temperature

Y

2. Centrifuge vial briefly
(e.g., 1,000 x g, 1 min)

'

3. Add sterile anhydrous DMSO
to desired concentration

'

4. Dissolve peptide
(Gently vortex/swirl)

No
(sonicate briefly)

Is solution clear?

5. Aliquot into single-use tubes

Store at -20°C
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Start: Cells expressing
Fas and FAP-1

1. Treat cells with or without
Fas C-Terminal Tripeptide

'

2. Harvest and lyse cells
in non-denaturing buffer

'

3. Pre-clear lysate with
control beads

'

4. Incubate lysate with
anti-Fas antibody

'

5. Add Protein A/G beads to
capture antibody complex

'

6. Wash beads to remove
non-specific binders

'

7. Elute proteins from beads

8. Analyze by Western Blot
(Probe for FAP-1)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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